Cas no 98519-05-2 (1-{[2-(5-chloro-1-benzofuran-2-yl)-1,3-dioxolan-2-yl]methyl}-1H-1,2,4-triazole)

• Product name: 1-{[2-(5-chloro-1-benzofuran-2-yl)-1,3-dioxolan-2-yl]methyl}-1H-1,2,4-triazole
• CAS No: 98519-05-2
• MF: C₁₄H₁₂ClN₃O₃
• MW: 305.716382026672
• CID: 1990634
• PubChem ID: 3062587

1-{[2-(5-chloro-1-benzofuran-2-yl)-1,3-dioxolan-2-yl]methyl}-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(5-chloro-1-benzofuran-2-yl)-1,3-dioxolan-2-yl]methyl}-1H-1,2,4-triazole
• 2-(5-Chloro-benzofuran-2-yl)-2-(1-(1H-1,2,4-triazolyl)-methyl)-1,3-dioxolan [German]
• 98519-05-2
• 1H-1,2,4-Triazole, 1-((2-(5-chloro-2-benzofuranyl)-1,3-dioxolan-2-yl)methyl)-
• 2-(5-Chloro-benzofuran-2-yl)-2-(1-(1H-1,2,4-triazolyl)-methyl)-1,3-dioxolan
• DTXSID10913213
• 1-((2-(5-Chloro-2-benzofuranyl)-1,3-dioxolan-2-yl)methyl)-1H-1,2,4-triazole

• Inchi： InChI=1S/C14H12ClN3O3/c15-11-1-2-12-10(5-11)6-13(21-12)14(19-3-4-20-14)7-18-9-16-8-17-18/h1-2,5-6,8-9H,3-4,7H2
• InChI Key： HFBXMVJNVNWQML-UHFFFAOYSA-N
• SMILES： C1COC(O1)(CN2C=NC=N2)C3=CC4=C(O3)C=CC(=C4)Cl

Computed Properties

• Exact Mass: 305.057
• Monoisotopic Mass: 305.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.3Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.54
• Boiling Point: 494.5°C at 760 mmHg
• Flash Point: 252.9°C
• Refractive Index: 1.695